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Abstract

The burgeoning field of nanotechnology continually seeks sustainable and eco-friendly
methods for the synthesis of nanoparticles. Green synthesis, utilizing biological entities like
plant extracts, has emerged as a promising alternative to conventional chemical and physical
methods, which are often energy-intensive and involve hazardous materials. This technical
guide provides an in-depth overview of the green synthesis of lanthanum oxide (La203)
nanoparticles using various plant extracts. Lanthanum oxide nanoparticles are of significant
interest due to their diverse applications in catalysis, biomedicine, and electronics.[1] This
document details the experimental protocols, summarizes key quantitative data, and elucidates
the underlying mechanisms of this green synthesis approach.

Introduction

Lanthanum oxide (Laz0s), a rare earth metal oxide, has garnered considerable attention for
its unique properties, making it a valuable material in a multitude of applications, including as a
high-k dielectric material, in optical glasses, and as a catalyst.[1][2] In the realm of biomedicine,
La20s3 nanoparticles have shown potential as antimicrobial agents and in drug delivery
systems.[1] The traditional synthesis methods for La=O3s nanoparticles, such as co-
precipitation, sol-gel, and hydrothermal techniques, often require high temperatures, harsh
chemicals, and complex procedures.[3][4]
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The green synthesis approach leverages the rich diversity of phytochemicals present in plant
extracts.[5][6][7] These biomolecules, including alkaloids, flavonoids, terpenoids, and
polyphenols, can act as effective reducing and capping/stabilizing agents in the formation of
nanoparticles.[5][8][9] This method is not only environmentally benign but also cost-effective
and can often be performed in a single step at room temperature.[10] This guide will explore
the synthesis of La20O3 nanopatrticles using a variety of plant extracts, providing researchers
with the necessary information to replicate and build upon these green methodologies.

General Experimental Workflow

The green synthesis of lanthanum oxide nanoparticles using plant extracts typically follows a
straightforward workflow. The process begins with the preparation of a plant extract, which is
then reacted with a lanthanum salt solution. The phytochemicals in the extract reduce the
lanthanum ions and stabilize the newly formed nanoparticles. The resulting nanoparticles are
then isolated, purified, and characterized.
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Figure 1: General experimental workflow for the green synthesis of La2O3s nanoparticles.
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Detailed Experimental Protocols

This section provides detailed methodologies for the synthesis of La20Os nanoparticles using
specific plant extracts.

Synthesis using Physalis angulata Leaf Extract

The synthesis of La20s nanoparticles using Physalis angulata leaf extract is achieved through
a sol-gel method.[11] The secondary metabolites present in the extract, such as alkaloids,
saponins, flavonoids, and polyphenols, act as weak base sources and stabilizing agents.[11]
[12]

Protocol:

o Preparation of Physalis angulata Leaf Extract (PALE):
o Macerate 70 g of powdered Physalis angulata leaves in 350 mL of methanol for 7 days.
o Separate the filtrate and partition it using n-hexane.

o Evaporate the methanol fraction using a vacuum rotary evaporator to obtain a condensed
extract.

o Dissolve the condensed extract in water to obtain an aqueous PALE.[11]

» Synthesis of La2Os Nanoparticles:

o

Prepare a 110 mL solution containing 4.545 x 10~3 M of Lanthanum nitrate hexahydrate
(La(NOs)3-:6H20) and 0.014% (w/v) of PALE.

o

Stir the mixture at 50 °C for 2 hours to obtain a sol of Lanthanum hydroxide (La(OH)3).

[¢]

Centrifuge the mixture and evaporate the supernatant at 120 °C for 1 hour to form a gel.

[¢]

Dry the gel and then calcine it at 700 °C for 2 hours to obtain La203 nanoparticle powder.
[11]

Synthesis using Eclipta prostrata Leaf Extract
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This method describes a straightforward room temperature synthesis of La2Os nanoparticles.
Protocol:

o Preparation of Eclipta prostrata Leaf Extract:

[¢]

Wash fresh leaves of Eclipta prostrata thoroughly and dry them in an oven for 1 hour.

[e]

Grind the dried leaves into a fine powder.

o

Boil 5 grams of the fine powder in 100 mL of deionized water at 80 °C for 30 minutes.

[¢]

Filter the extract using Whatman No. 1 filter paper and store the filtrate at 40 °C.[6]
o Synthesis of La203s Nanoparticles:

o Add 20 mL of the Eclipta prostrata leaf extract dropwise to 80 mL of a 1 mM Lanthanum
nitrate solution at room temperature.

o Stir the resultant mixture using a magnetic stirrer for 30 minutes. The formation of an
intense pale yellow colored solution indicates the synthesis of lanthanum oxide
nanoparticles.

o Separate the nanoparticles by centrifugation at 6000 rpm for 20 minutes.

o Wash the nanoparticles 2-3 times with ethanol and water.[6]

Synthesis using Plectranthus amboinicus Leaf Extract

This protocol involves a co-precipitation method facilitated by the plant extract.
Protocol:
o Preparation of Plectranthus amboinicus Leaf Extract:

o Wash 20 g of fresh Plectranthus amboinicus leaves with deionized water.

o Cut the leaves into small pieces and boil them in 50 mL of deionized water at 80°C.[11]
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» Synthesis of La2Os Nanoparticles:
o Dissolve 0.1 M of Lanthanum nitrate (La(NO3s)3) in 30 mL of deionized water with stirring.

o Add 10 mL of the P. amboinicus extract to the lanthanum nitrate solution and stir for 4
hours.

o Add 1 NaOH pellet to the solution, which will turn yellowish-green, and continue stirring
until co-precipitation begins.

o Leave the solution undisturbed for 1 day.
o Remove the supernatant and dry the precipitate in a hot air oven at 80°C.

o Anneal the dried solid at 600°C in a muffle furnace for 3 hours to obtain fine La20s3
nanoparticle powder.[11]

Data Presentation: Summary of Synthesis
Parameters and Nanoparticle Characteristics

The following table summarizes the quantitative data from various studies on the green
synthesis of La20s nanopatrticles, allowing for easy comparison of the outcomes using different
plant extracts.
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Mechanism of Green Synthesis

© 2025 BenchChem. All rights reserved.

7/13

Tech Support


https://www.researchgate.net/publication/372700168_Plectranthus_amboinicus_leaf_extract_synthesized_for_lanthanum_oxide_nanoparticles_and_its_biological_application_by_using_green_synthesis/fulltext/64c3b5ef6f28555d86da9423/Plectranthus-amboinicus-leaf-extract-synthesized-for-lanthanum-oxide-nanoparticles-and-its-biological-application-by-using-green-synthesis.pdf?origin=scientificContributions
https://www.researchgate.net/publication/345716369_Plant_mediated_green_synthesis_of_lanthanum_oxide_La2O3_nanoparticles_A_review
https://www.researchgate.net/figure/Green-synthesis-of-La2O3-NPs-using-different-plant-sources-with-morphology-and-size_tbl2_345716369
https://www.ejpmr.com/home/abstract_id/10278
https://pubs.rsc.org/en/content/articlelanding/2022/nr/d1nr08144f
https://innspub.net/wp-content/uploads/2022/11/JBES-V21-No3-p41-48.pdf
https://www.researchgate.net/publication/372700168_Plectranthus_amboinicus_leaf_extract_synthesized_for_lanthanum_oxide_nanoparticles_and_its_biological_application_by_using_green_synthesis/fulltext/64c3b5ef6f28555d86da9423/Plectranthus-amboinicus-leaf-extract-synthesized-for-lanthanum-oxide-nanoparticles-and-its-biological-application-by-using-green-synthesis.pdf?origin=scientificContributions
https://www.researchgate.net/publication/372700168_Plectranthus_amboinicus_leaf_extract_synthesized_for_lanthanum_oxide_nanoparticles_and_its_biological_application_by_using_green_synthesis
https://www.mocedes.org/ajcer/volume8/AJCER-19-Madani-2021.pdf
https://www.researchgate.net/figure/Green-synthesis-of-La2O3-NPs-using-different-plant-sources-with-morphology-and-size_tbl2_345716369
https://www.researchgate.net/figure/Green-synthesis-of-La2O3-NPs-using-different-plant-sources-with-morphology-and-size_tbl2_345716369
https://pmc.ncbi.nlm.nih.gov/articles/PMC11408634/
https://www.mdpi.com/2079-9276/13/6/70
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The formation of lanthanum oxide nanoparticles through green synthesis is a complex
process driven by the diverse phytochemicals present in the plant extracts. These biomolecules
serve dual roles as both reducing agents and capping/stabilizing agents.

The proposed mechanism involves three main phases:

e Reduction Phase: Phytochemicals such as flavonoids, alkaloids, terpenoids, and
polyphenols, rich in hydroxyl and carboxyl groups, chelate the La3* ions from the precursor
salt. These biomolecules then donate electrons, reducing the lanthanum ions to a lower
oxidation state, leading to the nucleation of lanthanum hydroxide (La(OH)s) or other
intermediate lanthanum complexes.[5][8][18] The tautomeric transformation of flavonoids
from the enol to the keto form, for instance, releases hydrogen, which can act as a reducing
agent.[5]

o Growth Phase: The small, newly formed nuclei of lanthanum hydroxide grow by aggregation
and further reduction of La3* ions on their surface. This process, known as Ostwald ripening,
leads to the formation of larger nanoparticles.[18]

o Capping and Stabilization Phase: The phytochemicals adsorb onto the surface of the
growing nanoparticles. This organic layer prevents further aggregation, thereby stabilizing
the nanopatrticles and controlling their final size and morphology.[5][6][7] Subsequent
calcination at high temperatures decomposes the organic capping agents and converts the
lanthanum hydroxide intermediate into crystalline lanthanum oxide (Laz0s).
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Figure 2: Proposed mechanism for the green synthesis of La203 nanopatrticles.
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Characterization of Green Synthesized Laz0s
Nanoparticles

A suite of analytical techniques is employed to ascertain the formation, purity, size, morphology,
and crystalline nature of the synthesized La20s nanoparticles.

o UV-Visible Spectroscopy (UV-Vis): Used to monitor the formation of nanoparticles by
observing the surface plasmon resonance (SPR) peaks.

o Fourier-Transform Infrared Spectroscopy (FTIR): Identifies the functional groups of the
phytochemicals adsorbed on the nanopatrticle surface and confirms the formation of the La-O
bond.[2]

o X-ray Diffraction (XRD): Determines the crystalline structure, phase purity, and average
crystallite size of the La20Os nanopatrticles.[13]

e Scanning Electron Microscopy (SEM): Provides information on the surface morphology,
shape, and size of the nanoparticles.

o Transmission Electron Microscopy (TEM): Offers high-resolution imaging of the nanoparticle
size, shape, and lattice structure.

o Energy-Dispersive X-ray Spectroscopy (EDX): Confirms the elemental composition of the
synthesized nanoparticles.[13]

e Thermogravimetric Analysis (TGA): Analyzes the thermal stability of the nanoparticles and
determines the temperature required for the conversion of the intermediate to La20s.[4]

Conclusion and Future Perspectives

The green synthesis of lanthanum oxide nanoparticles using plant extracts presents a viable,
eco-friendly, and cost-effective alternative to conventional methods. The rich phytochemical
content of plants provides a natural source of reducing and capping agents, enabling the
production of stable and well-defined nanopatrticles. This technical guide has provided a
comprehensive overview of the methodologies, a comparative summary of synthesis
parameters, and an elucidation of the synthesis mechanism.
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Future research in this area should focus on:

e Process Optimization: Systematically studying the effects of reaction parameters (pH,
temperature, concentration of reactants) to gain precise control over the size and
morphology of the nanoparticles.

e Mechanism Elucidation: Further investigation into the specific roles of different
phytochemicals in the nucleation and growth of La20Os nanoparticles.

o Scale-up and Commercialization: Developing protocols for the large-scale production of
La20s nanoparticles using green methods to meet industrial and biomedical demands.

o Application-Specific Synthesis: Tailoring the properties of the nanopatrticles through the
selection of specific plant extracts to optimize their performance in targeted applications such
as catalysis, drug delivery, and antimicrobial coatings.

By continuing to explore the vast potential of the plant kingdom, researchers can further
advance the field of green nanotechnology and develop novel materials for a wide range of
scientific and technological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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